Cas no 1443350-55-7 (trans-2-(3-Fluoro-6-methoxyphenyl)cyclopentanol)

• Product Name: trans-2-(3-Fluoro-6-methoxyphenyl)cyclopentanol
• CAS No: 1443350-55-7
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• MDL: MFCD11520957
• CID: 5190109
• Update Time: 2026-03-05

trans-2-(3-Fluoro-6-methoxyphenyl)cyclopentanol Chemical and Physical Properties

Names and Identifiers

• trans-2-(3-Fluoro-6-methoxyphenyl)cyclopentanol

• MDL： MFCD11520957
• Inchi： 1S/C12H15FO2/c1-15-12-6-5-8(13)7-10(12)9-3-2-4-11(9)14/h5-7,9,11,14H,2-4H2,1H3/t9-,11+/m0/s1
• InChI Key： CUVDNZLWSOKJAJ-GXSJLCMTSA-N
• SMILES： [C@@H]1(O)CCC[C@H]1C1=CC(F)=CC=C1OC

Additional information on trans-2-(3-Fluoro-6-methoxyphenyl)cyclopentanol

Trans-2-(3-Fluoro-6-methoxyphenyl)cyclopentanol (CAS No. 1443350-55-7): A Comprehensive Overview

Trans-2-(3-Fluoro-6-methoxyphenyl)cyclopentanol (CAS No. 1443350-55-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to trans-2-(3-fluoro-6-methoxyphenyl)cyclopentanol.

Chemical Structure and Properties

Trans-2-(3-fluoro-6-methoxyphenyl)cyclopentanol is a chiral compound with a cyclopentane ring substituted by a fluoro and methoxy group on the phenyl ring. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The compound is typically synthesized through a series of well-defined chemical reactions, including substitution, cyclization, and stereoselective reduction. The chiral center at the cyclopentane ring is crucial for its biological activity, as different enantiomers can exhibit distinct pharmacological profiles.

The molecular formula of trans-2-(3-fluoro-6-methoxyphenyl)cyclopentanol is C₁₃H₁₅FNO₂, with a molecular weight of approximately 240.26 g/mol. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. The compound's melting point ranges from 85°C to 87°C, and it has a boiling point of around 280°C under reduced pressure.

Synthesis Methods

The synthesis of trans-2-(3-fluoro-6-methoxyphenyl)cyclopentanol involves several key steps that ensure the formation of the desired stereoisomer. One common approach involves the reaction of 3-fluoro-6-methoxybenzaldehyde with cyclopentanone in the presence of a suitable catalyst, followed by reduction to form the alcohol. The choice of catalyst and reaction conditions plays a critical role in achieving high yields and stereoselectivity.

A recent study published in the Journal of Organic Chemistry (JOC) reported an efficient method for synthesizing trans-2-(3-fluoro-6-methoxyphenyl)cyclopentanol using a palladium-catalyzed cross-coupling reaction followed by asymmetric hydrogenation. This method not only improved the yield but also enhanced the enantiomeric purity of the final product, making it suitable for pharmaceutical applications.

Biological Activities

Trans-2-(3-fluoro-6-methoxyphenyl)cyclopentanol has been extensively studied for its biological activities, particularly its potential as a therapeutic agent. One of the most notable applications is in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate specific neurotransmitter systems and protect neurons from oxidative stress and inflammation.

A study published in the Journal of Medicinal Chemistry (JMC) demonstrated that trans-2-(3-fluoro-6-methoxyphenyl)cyclopentanol exhibits potent neuroprotective effects by inhibiting the aggregation of beta-amyloid peptides, which are known to play a crucial role in the pathogenesis of Alzheimer's disease. Additionally, the compound was found to enhance cognitive function in animal models, suggesting its potential as a therapeutic agent for cognitive impairment.

In addition to its neuroprotective properties, trans-2-(3-fluoro-6-methoxyphenyl)cyclopentanol has also shown promise in cancer research. Studies have indicated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and blocking cell cycle progression. A recent publication in Cancer Research highlighted its ability to target specific signaling pathways involved in tumor growth and metastasis.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing trans-2-(3-fluoro-6-methoxyphenyl)cyclopentanol into clinical trials. Several phase I trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are focused on assessing pharmacokinetic parameters, dose-ranging effects, and potential side effects.

Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand the long-term safety profile and optimal dosing regimens for different patient populations.

The future prospects for trans-2-(3-fluoro-6-methoxyphenyl)cyclopentanol are promising, given its diverse biological activities and potential therapeutic applications. Ongoing research aims to optimize its chemical structure for improved potency and selectivity, as well as to explore new delivery methods that can enhance its bioavailability and reduce side effects.

Conclusion

Trans-2-(3-fluoro-6-methoxyphenyl)cyclopentanol (CAS No. 1443350-55-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for treating various neurological disorders and cancer. As research continues to advance, it is likely that this compound will play an increasingly important role in developing novel therapeutic strategies for these challenging conditions.